2-bromo-N-(thiophen-2-ylmethyl)aniline

• Molecular Formula: C11H10BrNS
• Molecular Weight: 268.17 g/mol
• IUPAC Name: 2-bromo-N-(thiophen-2-ylmethyl)aniline
• InChI: InChI=1S/C11H10BrNS/c12-10-5-1-2-6-11(10)13-8-9-4-3-7-14-9/h1-7,13H,8H2
• InChI Key: PZYMVTNBGQHRAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NCC2=CC=CS2)Br

Description

2-Bromo-N-(thiophen-2-ylmethyl)aniline (CAS: 852635-03-1) is an ortho-brominated aniline derivative featuring a thiophen-2-ylmethyl substituent on the nitrogen atom. This compound combines the reactivity of an aromatic bromine with the electronic and steric effects of the thiophene moiety, making it a versatile intermediate in organic synthesis. Its molecular weight is approximately 282.20 g/mol, and it is typically stored at room temperature as a stable solid or oil, depending on the purity and substituents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-bromo-N-(thiophen-2-ylmethyl)aniline typically involves the reaction of 2-bromoaniline with thiophen-2-ylmethanol under specific conditions. The reaction is often catalyzed by a base such as potassium carbonate and conducted in a solvent like dimethylformamide (DMF) at elevated temperatures . The reaction proceeds through a nucleophilic substitution mechanism where the hydroxyl group of thiophen-2-ylmethanol is replaced by the aniline group.

Industrial Production Methods

While specific industrial production methods for 2-bromo-N-(thiophen-2-ylmethyl)aniline are not extensively documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing continuous flow processes to enhance efficiency and safety .

Chemical Reactions Analysis

Types of Reactions

2-bromo-N-(thiophen-2-ylmethyl)aniline can undergo various chemical reactions, including:

Nucleophilic Substitution: The bromine atom can be replaced by other nucleophiles.

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The nitro group, if present, can be reduced to an amine.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium hydride (NaH) or potassium carbonate (K₂CO₃) in solvents such as DMF or dimethyl sulfoxide (DMSO).

Oxidation: Oxidizing agents like hydrogen peroxide (H₂O₂) or m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or palladium on carbon (Pd/C) under hydrogen atmosphere.

Major Products

Nucleophilic Substitution: Formation of various substituted anilines.

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of amines.

Scientific Research Applications

2-bromo-N-(thiophen-2-ylmethyl)aniline is utilized in various scientific research applications:

Organic Chemistry: As a building block for the synthesis of more complex molecules.

Materials Science: In the development of organic semiconductors and light-emitting diodes (OLEDs).

Medicinal Chemistry: As a precursor for the synthesis of potential pharmaceutical agents.

Mechanism of Action

The mechanism of action of 2-bromo-N-(thiophen-2-ylmethyl)aniline largely depends on its application. In organic synthesis, it acts as a nucleophile or electrophile depending on the reaction conditions. In materials science, its electronic properties are exploited to develop semiconducting materials .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

Key structural analogs differ in halogen position, heterocycle type, or alkyl chain length. These variations influence reactivity, solubility, and applications:

Compound Name	CAS	Key Features	Molecular Weight (g/mol)	Reactivity/Applications
2-Bromo-N-(furan-2-ylmethyl)aniline	852635-03-1	Furan instead of thiophene	~282.20	Lower aromaticity; reduced π-conjugation
4-Bromo-N-(thiophen-2-ylmethyl)aniline	-	Para-bromine; thiophen-2-ylmethyl	~282.20	Slower cross-coupling due to para-bromine
2-Bromo-N-[(5-methylthiophen-2-yl)methyl]aniline	852635-09-7	Methyl-substituted thiophene	282.20	Enhanced steric hindrance; potential bioavailability
4-Bromo-N-[1-(thiophen-2-yl)propyl]aniline	-	Propyl linker; para-bromine	296.23	Flexible chain; altered pharmacokinetics
N-(2-(thiophen-2-yl)ethyl)aniline	1120351-34-9	Ethyl linker; no bromine	203.31	Base structure for drug scaffolds

Reactivity in Cross-Coupling Reactions

The ortho-bromine in 2-bromo-N-(thiophen-2-ylmethyl)aniline facilitates faster palladium-mediated reactions compared to chloro- or iodo-substituted analogs. For example, in microwave-assisted intramolecular arene-alkene coupling, o-bromoaniline derivatives like this compound achieve higher yields (30–88%) under optimized conditions . In contrast, para-brominated analogs (e.g., 4-bromo-N-(thiophen-2-ylmethyl)aniline) show slower reaction kinetics due to steric and electronic differences .

Pharmacological Potential

Thiophene-containing analogs are prominent in drug discovery due to their mimicry of protein binding motifs and antimicrobial activity . While 2-bromo-N-(thiophen-2-ylmethyl)aniline itself is primarily a synthetic intermediate, related compounds like N-(aryl)-2-thiophen-2-ylacetamide derivatives exhibit antimycobacterial activity . The bromine atom also allows further derivatization into bioactive molecules via cross-coupling.